Cas no 57229-74-0 ((2S)-3-carbamoyl-2-hydroxypropanoic acid)
57229-74-0 structure
Product Name:(2S)-3-carbamoyl-2-hydroxypropanoic acid
CAS No:57229-74-0
MF:C4H7NO4
MW:133.102681398392
CID:346105
PubChem ID:13074071
Update Time:2025-04-19
(2S)-3-carbamoyl-2-hydroxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 4-amino-2-hydroxy-4-oxo-, (S)-
- L-beta-Malamidic acid
- (2S)-3-carbamoyl-2-hydroxypropanoic acid
- (2S)-4-Amino-2-hydroxy-4-oxobutanoic acid
- DTXSID00517380
- SCHEMBL5753862
- RTTYFXMXRFYCHM-REOHCLBHSA-N
- EN300-136576
- 57229-74-0
-
- Inchi: 1S/C4H7NO4/c5-3(7)1-2(6)4(8)9/h2,6H,1H2,(H2,5,7)(H,8,9)/t2-/m0/s1
- InChI Key: RTTYFXMXRFYCHM-REOHCLBHSA-N
- SMILES: O[C@H](C(=O)O)CC(N)=O
Computed Properties
- Exact Mass: 133.03751
- Monoisotopic Mass: 133.03750770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.9
- Topological Polar Surface Area: 101Ų
Experimental Properties
- Density: 1.514±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Soluble (948 g/l) (25 º C),
- PSA: 100.62
(2S)-3-carbamoyl-2-hydroxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-136576-0.05g |
(2S)-3-carbamoyl-2-hydroxypropanoic acid |
57229-74-0 | 95% | 0.05g |
$315.0 | 2023-05-26 | |
| Enamine | EN300-136576-0.1g |
(2S)-3-carbamoyl-2-hydroxypropanoic acid |
57229-74-0 | 95% | 0.1g |
$470.0 | 2023-05-26 | |
| Enamine | EN300-136576-0.25g |
(2S)-3-carbamoyl-2-hydroxypropanoic acid |
57229-74-0 | 95% | 0.25g |
$672.0 | 2023-05-26 | |
| Enamine | EN300-136576-0.5g |
(2S)-3-carbamoyl-2-hydroxypropanoic acid |
57229-74-0 | 95% | 0.5g |
$1058.0 | 2023-05-26 | |
| Enamine | EN300-136576-1.0g |
(2S)-3-carbamoyl-2-hydroxypropanoic acid |
57229-74-0 | 95% | 1g |
$1357.0 | 2023-05-26 | |
| Enamine | EN300-136576-2.5g |
(2S)-3-carbamoyl-2-hydroxypropanoic acid |
57229-74-0 | 95% | 2.5g |
$2660.0 | 2023-05-26 | |
| Enamine | EN300-136576-5.0g |
(2S)-3-carbamoyl-2-hydroxypropanoic acid |
57229-74-0 | 95% | 5g |
$3935.0 | 2023-05-26 | |
| Enamine | EN300-136576-10.0g |
(2S)-3-carbamoyl-2-hydroxypropanoic acid |
57229-74-0 | 95% | 10g |
$5837.0 | 2023-05-26 | |
| Enamine | EN300-136576-50mg |
(2S)-3-carbamoyl-2-hydroxypropanoic acid |
57229-74-0 | 95.0% | 50mg |
$315.0 | 2023-09-30 | |
| Enamine | EN300-136576-100mg |
(2S)-3-carbamoyl-2-hydroxypropanoic acid |
57229-74-0 | 95.0% | 100mg |
$470.0 | 2023-09-30 |
(2S)-3-carbamoyl-2-hydroxypropanoic acid Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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